Cas no 2850-21-7 (Ethyl 2-(4-methoxyphenyl)sulfonylacetate)

Ethyl 2-(4-methoxyphenyl)sulfonylacetate Properties

Names and Identifiers

• 2-[(4-Methoxyphenyl)sulfonyl]acetic acid ethyl ester
• ethyl 2-(4-methoxyphenyl)sulfonylacetate
• (4-methoxy-benzenesulfonyl)-acetic acid ethyl ester
• (4-methoxy-phenylsulfonyl)-acetic acid ethyl ester
• 2-(4-methoxybenzenesulfonyl)acetic acid ethyl ester
• 6X-0941
• Aethyl-p-methoxyphenylsulfonylacetat
• ethyl 2-[(4-methoxyphenyl)sulfonyl]acetate
• AKOS005098169
• SCHEMBL5860960
• 2-(4-methoxy-benzenesulfonyl)-acetic acid ethyl ester
• HJUXYQLTIVYHIN-UHFFFAOYSA-N
• ETHYL 2-(4-METHOXYBENZENESULFONYL)ACETATE
• 2850-21-7
• ETHYL2-(4-METHOXYBENZENESULFONYL)ACETATE
• 2-(4-methoxy-benzenesulfonyl)acetic acid ethyl ester
• Ethyl 2-((4-methoxyphenyl)sulfonyl)acetate
• DTXSID50363258
• (4-methoxy-benzenesulfonyl)acetic acid ethyl ester
• CS-0333363
• +Expand

• InChIKey： HJUXYQLTIVYHIN-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O5S/c1-3-16-11(12)8-17(13,14)10-6-4-9(15-2)5-7-10/h4-7H,3,8H2,1-2H3
• SMILES： C(OC(=O)CS(C1C=CC(OC)=CC=1)(=O)=O)C

Computed Properties

• Exact Mass: 258.05600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 258.05619472g/mol
• Heavy Atom Count: 17
• Complexity: 335
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 78Ų

Experimental Properties

• LogP: 2.11280
• PSA: 78.05000
• Density: 1.240